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Compound of Interest

Compound Name: Chloropropanol

Cat. No.: B1252657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of dichloropropanols, with a focus on the two primary isomers: 1,3-dichloropropan-

2-ol (1,3-DCP) and 2,3-dichloropropan-1-ol (2,3-DCP). Dichloropropanols are significant

chemical intermediates, notably in the production of epichlorohydrin, and their presence as

food contaminants has necessitated a thorough understanding of their chemical and physical

characteristics.[1] This document outlines key properties in a comparative table, details

experimental protocols for their determination, and visualizes the primary synthesis pathway.

Core Physicochemical Data
The following table summarizes the key physicochemical properties of 1,3-DCP and 2,3-DCP,

facilitating a direct comparison of these isomers.
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Property
1,3-Dichloropropan-2-ol
(1,3-DCP)

2,3-Dichloropropan-1-ol
(2,3-DCP)

CAS Number 96-23-1 616-23-9

Molecular Formula C₃H₆Cl₂O C₃H₆Cl₂O

Molecular Weight 128.99 g/mol [2] 128.99 g/mol [3]

Appearance
Colorless to light yellow

liquid[4]
Colorless liquid

Odor Ethereal[4] Ethereal

Melting Point -4 °C[5] -29.15 °C

Boiling Point 174.3 °C (at 760 mmHg)[5] 182 °C

Density
1.3530–1.3670 g/cm³ at 20

°C[5]
1.360 g/mL at 20 °C

Solubility in Water Soluble (up to 1:9)[5] Slightly soluble

Refractive Index 1.4830 at 20 °C[5] 1.4835-1.4855

Flash Point 85.6 °C 93 °C

Synthesis of Dichloropropanols from Glycerol
A primary industrial method for synthesizing dichloropropanols involves the hydrochlorination

of glycerol.[6] This process is a key pathway for converting bio-based glycerol into valuable

chemical intermediates. The reaction is typically carried out using anhydrous hydrogen chloride

gas in the presence of a catalyst.[7]
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Figure 1: Synthesis of Dichloropropanols from Glycerol.

Experimental Protocols
Detailed methodologies are essential for the accurate and reproducible determination of the

physicochemical properties of dichloropropanols. The following sections provide step-by-step

protocols for key experiments.

Determination of Boiling Point (Thiele Tube Method)
Objective: To determine the boiling point of a dichloropropanol sample using the Thiele tube

method.
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Materials:

Thiele tube

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube

Sample of dichloropropanol

Heat source (Bunsen burner or hot plate)

Mineral oil or other suitable heating fluid

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.

Add a small amount of the dichloropropanol sample to the small test tube.

Place a capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Immerse the thermometer and the attached test tube into the mineral oil in the Thiele tube.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.
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The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube. Record this temperature.

Determination of Density (Pycnometer Method)
Objective: To accurately determine the density of a dichloropropanol sample using a

pycnometer.

Materials:

Pycnometer (a small glass flask with a fitted ground glass stopper with a capillary tube)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Sample of dichloropropanol

Distilled water

Acetone (for cleaning and drying)

Procedure:

Thoroughly clean the pycnometer with distilled water and then rinse with acetone. Allow it to

dry completely.

Carefully weigh the empty, dry pycnometer on the analytical balance and record its mass

(m₁).

Fill the pycnometer with the dichloropropanol sample, ensuring no air bubbles are trapped.

Insert the stopper carefully, allowing excess liquid to emerge from the capillary.

Wipe the outside of the pycnometer dry and weigh it. Record the mass of the pycnometer

filled with the sample (m₂).

Empty and clean the pycnometer.
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Fill the pycnometer with distilled water and repeat the weighing process to determine the

mass of the pycnometer filled with water (m₃) at a known temperature.

Record the temperature of the water.

Calculate the density of the dichloropropanol sample using the following formula:

Density of sample = [(m₂ - m₁) / (m₃ - m₁)] * Density of water at the recorded temperature

Determination of Solubility (Shake-Flask Method)
Objective: To determine the aqueous solubility of a dichloropropanol isomer using the shake-

flask method.

Materials:

Screw-capped vials or flasks

Constant temperature shaker bath

Centrifuge

Analytical balance

Volumetric flasks and pipettes

Sample of dichloropropanol

Distilled water

Analytical instrument for quantification (e.g., Gas Chromatograph with Mass Spectrometer,

GC-MS)

Procedure:

Add an excess amount of the dichloropropanol sample to a known volume of distilled water

in a screw-capped vial.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1252657?utm_src=pdf-body
https://www.benchchem.com/product/b1252657?utm_src=pdf-body
https://www.benchchem.com/product/b1252657?utm_src=pdf-body
https://www.benchchem.com/product/b1252657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the vial in a constant temperature shaker bath and agitate for a prolonged period (e.g.,

24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the vial to stand in the constant temperature bath to allow the

undissolved dichloropropanol to separate.

Centrifuge the vial to further separate the aqueous phase from any undissolved sample.

Carefully withdraw a known volume of the clear, saturated aqueous solution (supernatant).

Dilute the withdrawn aliquot to a suitable concentration with a known volume of a suitable

solvent.

Analyze the concentration of dichloropropanol in the diluted sample using a validated

analytical method, such as GC-MS.[8]

Calculate the solubility in g/L or other appropriate units based on the measured

concentration and the dilution factor.

Determination of Refractive Index (Abbe Refractometer)
Objective: To measure the refractive index of a liquid dichloropropanol sample.

Materials:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Sample of dichloropropanol

Lens cleaning tissue

Ethanol or acetone for cleaning

Procedure:
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Turn on the refractometer and the constant temperature water bath, setting the latter to the

desired temperature (e.g., 20°C).

Clean the prism surfaces of the refractometer with a soft lens tissue and a suitable solvent

(e.g., ethanol or acetone) and allow them to dry completely.

Using a clean dropper, place a few drops of the dichloropropanol sample onto the lower

prism.

Close the prisms and ensure the liquid spreads evenly between them.

Adjust the light source and the mirror to obtain optimal illumination of the field of view.

Rotate the coarse and fine adjustment knobs until the boundary line between the light and

dark fields is sharp and centered in the crosshairs of the eyepiece.

If a colored fringe is observed at the boundary, adjust the compensator to remove the

dispersion.

Read the refractive index value from the scale.

Clean the prisms thoroughly after the measurement.

Analytical Characterization: Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation, identification, and quantification of

dichloropropanol isomers. The following outlines a general workflow for the analysis of

dichloropropanols in a water matrix.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1252657?utm_src=pdf-body
https://www.benchchem.com/product/b1252657?utm_src=pdf-body
https://www.benchchem.com/product/b1252657?utm_src=pdf-body
https://www.benchchem.com/pdf/Detecting_Dichloropropanols_A_Guide_to_Analytical_Methods.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

GC-MS Analysis

Data Processing

Aqueous Sample (e.g., 10 mL)

Add Internal Standard
(e.g., 1,3-DCP-d5)

Liquid-Liquid Extraction
(e.g., with Ethyl Acetate)

Dry Extract
(e.g., with Na₂SO₄)

Injection into GC

Chromatographic Separation
(Capillary Column)

Electron Ionization (EI)

Mass Spectrometric Detection (MS)

Identification
(based on retention time and mass spectrum)

Quantification
(using internal standard)

Click to download full resolution via product page

Figure 2: GC-MS Analysis Workflow for Dichloropropanols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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